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molecular formula C17H15NO4 B394354 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-ethanoisoindol-2-yl)benzoic acid

4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-ethanoisoindol-2-yl)benzoic acid

Cat. No. B394354
M. Wt: 297.3g/mol
InChI Key: FHRMYZNQQRXSAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06096811

Procedure details

To a solution of K2CO3 (5.88 g, 42.5 mmol) in H2O (100 mL) was added 4-aminobenzoic acid (5.83 g, 42.5 mmol) and bicyclo[2.2.2]oct-5-en-2,3-dicarboxylic anhydride (7.20 g, 40.4 mmol). The reaction mixture was stirred at room temperature for 18 hrs. and then washed with ethylacetate (EtOAc) (75 ml,). The aqueous phase was acidified with conc. HCl until the pH reached 1. The precipitated crystals were filtered and dried: 11.77 g (98%), mp=269° C.
Name
K2CO3
Quantity
5.88 g
Type
reactant
Reaction Step One
Name
4-aminobenzoic acid
Quantity
5.83 g
Type
reactant
Reaction Step One
Name
bicyclo[2.2.2]oct-5-en-2,3-dicarboxylic anhydride
Quantity
7.2 g
Type
reactant
Reaction Step One
Name
H2O
Quantity
100 mL
Type
solvent
Reaction Step One
Name
N-(4-carboxyphenyl)-bicyclo[2.2.2]oct-5-en-2,3-dicarboximide

Identifiers

REACTION_CXSMILES
C([O-])([O-])=O.[K+].[K+].[NH2:7][C:8]1[CH:16]=[CH:15][C:11]([C:12]([OH:14])=[O:13])=[CH:10][CH:9]=1.[CH:17]12[CH2:24][CH2:23][CH:20]([CH:21]=[CH:22]1)[CH:19]1[C:25]([O:27][C:28](=O)[CH:18]21)=[O:26]>O>[C:12]([C:11]1[CH:15]=[CH:16][C:8]([N:7]2[C:25](=[O:26])[CH:19]3[CH:18]([CH:17]4[CH2:24][CH2:23][CH:20]3[CH:21]=[CH:22]4)[C:28]2=[O:27])=[CH:9][CH:10]=1)([OH:14])=[O:13] |f:0.1.2|

Inputs

Step One
Name
K2CO3
Quantity
5.88 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
4-aminobenzoic acid
Quantity
5.83 g
Type
reactant
Smiles
NC1=CC=C(C(=O)O)C=C1
Name
bicyclo[2.2.2]oct-5-en-2,3-dicarboxylic anhydride
Quantity
7.2 g
Type
reactant
Smiles
C12C3C(C(C=C1)CC2)C(=O)OC3=O
Name
H2O
Quantity
100 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 18 hrs
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
and then washed with ethylacetate (EtOAc) (75 ml,)
FILTRATION
Type
FILTRATION
Details
The precipitated crystals were filtered
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 18 h
Name
N-(4-carboxyphenyl)-bicyclo[2.2.2]oct-5-en-2,3-dicarboximide
Type
Smiles
C(=O)(O)C1=CC=C(C=C1)N1C(=O)C2C3C=CC(C2C1=O)CC3

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.